Cas no 1304913-25-4 (4-(3-Aminopiperidine-1-carbonyl)benzonitrile)
4-(3-Aminopiperidine-1-carbonyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-aminopiperidine-1-carbonyl)benzonitrile
- 4-(3-Aminopiperidine-1-carbonyl)benzonitrile
-
- MDL: MFCD13336182
- Inchi: 1S/C13H15N3O/c14-8-10-3-5-11(6-4-10)13(17)16-7-1-2-12(15)9-16/h3-6,12H,1-2,7,9,15H2
- InChI Key: HFAUYLLYTZIPFK-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(C#N)=CC=1)N1CCCC(C1)N
Computed Properties
- Exact Mass: 229.121512110 g/mol
- Monoisotopic Mass: 229.121512110 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 70.1
- Molecular Weight: 229.28
4-(3-Aminopiperidine-1-carbonyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A240396-100mg |
4-(3-Aminopiperidine-1-carbonyl)benzonitrile |
1304913-25-4 | 100mg |
$ 95.00 | 2022-06-08 | ||
| TRC | A240396-500mg |
4-(3-Aminopiperidine-1-carbonyl)benzonitrile |
1304913-25-4 | 500mg |
$ 365.00 | 2022-06-08 | ||
| TRC | A240396-1g |
4-(3-Aminopiperidine-1-carbonyl)benzonitrile |
1304913-25-4 | 1g |
$ 570.00 | 2022-06-08 | ||
| Life Chemicals | F1907-4068-0.25g |
4-(3-aminopiperidine-1-carbonyl)benzonitrile |
1304913-25-4 | 95%+ | 0.25g |
$361.0 | 2023-05-18 | |
| Life Chemicals | F1907-4068-0.5g |
4-(3-aminopiperidine-1-carbonyl)benzonitrile |
1304913-25-4 | 95%+ | 0.5g |
$380.0 | 2023-05-18 | |
| Life Chemicals | F1907-4068-1g |
4-(3-aminopiperidine-1-carbonyl)benzonitrile |
1304913-25-4 | 95%+ | 1g |
$401.0 | 2023-05-18 | |
| Life Chemicals | F1907-4068-2.5g |
4-(3-aminopiperidine-1-carbonyl)benzonitrile |
1304913-25-4 | 95%+ | 2.5g |
$802.0 | 2023-05-18 | |
| Life Chemicals | F1907-4068-5g |
4-(3-aminopiperidine-1-carbonyl)benzonitrile |
1304913-25-4 | 95%+ | 5g |
$1203.0 | 2023-05-18 | |
| Life Chemicals | F1907-4068-10g |
4-(3-aminopiperidine-1-carbonyl)benzonitrile |
1304913-25-4 | 95%+ | 10g |
$1684.0 | 2023-05-18 |
4-(3-Aminopiperidine-1-carbonyl)benzonitrile Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 4-(3-Aminopiperidine-1-carbonyl)benzonitrile
Introduction to 4-(3-Aminopiperidine-1-carbonyl)benzonitrile (CAS No. 1304913-25-4)
4-(3-Aminopiperidine-1-carbonyl)benzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1304913-25-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule has garnered attention due to its structural complexity and potential applications in drug development. The presence of both an amine-substituted piperidine ring and a benzonitrile moiety makes it a versatile scaffold for synthesizing bioactive molecules. Its chemical formula and molecular weight are essential parameters that define its physical and chemical properties, influencing its solubility, stability, and reactivity in various synthetic pathways.
The 3-Aminopiperidine-1-carbonyl substituent in the molecular structure of 4-(3-Aminopiperidine-1-carbonyl)benzonitrile plays a crucial role in its pharmacological profile. Piperidine derivatives are well-documented for their involvement in the development of drugs targeting neurological disorders, cardiovascular diseases, and infections. The amine group provides a site for further functionalization, enabling the attachment of pharmacophores that enhance binding affinity to biological targets. In contrast, the benzonitrile group contributes to the molecule's electronic properties, influencing its interactions with enzymes and receptors. This dual functionality makes 4-(3-Aminopiperidine-1-carbonyl)benzonitrile a promising candidate for medicinal chemists seeking to design novel therapeutic agents.
Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 4-(3-Aminopiperidine-1-carbonyl)benzonitrile and biological targets. Studies have shown that modifications at the piperidine ring can significantly alter the compound's pharmacokinetic properties, including its bioavailability and metabolic clearance. For instance, incorporating fluorine atoms or other halogenated groups can enhance binding stability and reduce susceptibility to enzymatic degradation. These insights have guided the synthesis of analogs with improved efficacy and reduced side effects, aligning with current trends in drug discovery towards personalized medicine.
The synthesis of 4-(3-Aminopiperidine-1-carbonyl)benzonitrile involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include condensation reactions between benzonitrile derivatives and appropriately substituted piperidine carboxylic acids or their activated forms. Catalysts such as palladium or copper complexes are often employed to facilitate cross-coupling reactions, ensuring high yields and purity. The choice of solvent system can also impact the reaction efficiency; polar aprotic solvents like dimethylformamide (DMF) or acetonitrile are frequently used due to their ability to dissolve both organic substrates and transition metal catalysts effectively.
In the context of drug development, 4-(3-Aminopiperidine-1-carbonyl)benzonitrile has been explored as a precursor for more complex molecules with targeted therapeutic effects. Researchers have leveraged its structural framework to develop inhibitors of kinases and other enzymes implicated in cancer progression. The benzonitrile group serves as a handle for further derivatization, allowing chemists to introduce additional functional groups that modulate enzyme activity. For example, incorporating sulfonyl or carboxylic acid moieties can enhance binding affinity to protein targets while maintaining solubility in biological fluids.
The pharmacological evaluation of 4-(3-Aminopiperidine-1-carbonyl)benzonitrile has revealed interesting properties that warrant further investigation. Preclinical studies indicate that this compound exhibits moderate activity against certain bacterial strains, suggesting potential applications in antimicrobial therapy. Additionally, its interaction with cellular receptors has been studied for possible applications in treating inflammatory diseases or neurodegenerative disorders. The compound's ability to cross the blood-brain barrier remains a critical factor in determining its suitability for central nervous system (CNS) drug development.
As research continues to evolve, new methodologies for optimizing 4-(3-Aminopiperidine-1-carbonyl)benzonitrile derivatives are being developed. Techniques such as high-throughput screening (HTS) allow researchers to rapidly test thousands of compounds for biological activity, streamlining the drug discovery process. Advances in synthetic chemistry also enable the creation of libraries of diverse analogs with tailored properties, increasing the likelihood of identifying lead compounds with optimal pharmacokinetic profiles. These innovations underscore the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists in harnessing the potential of compounds like 4-(3-Aminopiperidine-1-carbonyl)benzonitrile.
The environmental impact of synthesizing and using 4-(3-Aminopiperidine-1-carbonyl)benzonitrile is another consideration that influences its commercial viability. Green chemistry principles advocate for sustainable practices that minimize waste generation and reduce reliance on hazardous reagents. Researchers are exploring alternative synthetic routes that employ renewable feedstocks or biocatalysts to achieve these goals. For instance, enzymatic reactions mediated by engineered microbial cells offer a greener alternative to traditional chemical synthesis while maintaining high yields and selectivity.
In conclusion,4-(3-Aminopiperidine-1-carbonyl)benzonitrile (CAS No. 1304913-25-4) represents a valuable building block in pharmaceutical research with diverse applications across multiple therapeutic areas. Its unique structural features provide opportunities for designing innovative drugs with improved efficacy and reduced side effects. As scientific understanding advances and new technologies emerge,4-(3-Aminopiperidine-1-carbonyl)benzonitrile will continue to play a pivotal role in shaping the future of medicinal chemistry.
1304913-25-4 (4-(3-Aminopiperidine-1-carbonyl)benzonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)